Cas no 2171627-64-6 (3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• CAS No: 2171627-64-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5779772
• PubChem ID: 165528385
• Update Time: 2025-07-09

3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentane-1-carboxylic acid
• 2171627-64-6
• EN300-1508582
• 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-25(28-18-12-11-17(14-18)26(31)32)24(13-16-9-10-16)29-27(33)34-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23-24H,9-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OJNDJQNGBBHVEQ-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid

Comprehensive Analysis of 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS No. 2171627-64-6)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS No. 2171627-64-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopropyl group and a 9H-fluoren-9-yl moiety, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are particularly drawn to its potential applications in targeted drug delivery and enzyme inhibition, making it a hot topic in academic and industrial circles.

The compound’s unique carboxylic acid functionality and Fmoc-protected amino group ({(9H-fluoren-9-yl)methoxycarbonyl}) render it highly versatile for solid-phase peptide synthesis (SPPS). With the growing demand for peptide-based therapeutics—driven by their high specificity and low toxicity—3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid is increasingly being explored for its role in developing novel biologics. Its cyclopentane backbone further enhances conformational stability, a critical factor in drug design.

Recent studies highlight the compound’s relevance in addressing contemporary challenges such as antibiotic resistance and cancer therapy. For instance, its structural motifs are being investigated for their ability to modulate protein-protein interactions (PPIs), a key focus area in oncology research. Additionally, the cyclopropyl ring’s strain energy is hypothesized to contribute to binding affinity, a feature leveraged in designing next-generation inhibitors. These attributes align with trending searches like “peptide therapeutics 2024” and “Fmoc-amino acid applications,” underscoring its scientific appeal.

From a synthetic perspective, CAS No. 2171627-64-6 exemplifies advancements in protecting-group strategies. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is favored for its orthogonality and mild deprotection conditions, which are crucial for automated peptide synthesizers. This compatibility with high-throughput methodologies positions the compound as a staple in combinatorial chemistry libraries, answering frequent queries such as “best Fmoc-protected building blocks.”

Quality control and scalability are also critical discussion points. Analytical techniques like HPLC and mass spectrometry confirm the purity of 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid, ensuring reproducibility in research. Such rigor is vital given the compound’s use in preclinical studies, where batch-to-batch consistency directly impacts experimental outcomes. This emphasis on quality resonates with industry searches like “GMP-grade peptide intermediates.”

Looking ahead, the integration of CAS No. 2171627-64-6 into AI-driven drug discovery platforms is a promising frontier. Machine learning models trained on its physicochemical properties could accelerate the identification of analogs with enhanced bioavailability. This synergy between traditional synthesis and computational tools addresses popular topics like “AI in medicinal chemistry,” further cementing the compound’s relevance.

In summary, 3-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid represents a convergence of innovation and utility in modern chemistry. Its structural complexity, coupled with broad applicability, ensures its continued prominence in both academic research and industrial applications, meeting the demands of a dynamic scientific landscape.